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Compound of Interest

Compound Name: Lanatoside B

Cat. No.: B190427

For Researchers, Scientists, and Drug Development Professionals

Introduction

Lanatoside B is a cardiac glycoside derived from the leaves of the woolly foxglove plant,
Digitalis lanata.[1] It belongs to a class of organic compounds known for their potent effects on
the cardiovascular system. The primary mechanism of action for Lanatoside B is the inhibition
of the Na+/K+ ATPase enzyme.[1] This inhibition leads to an increase in intracellular calcium
levels, which in turn enhances myocardial contractility.[1] Consequently, Lanatoside B has
been utilized in the treatment of heart conditions such as congestive heart failure and atrial
fibrillation.[1][2] Due to its narrow therapeutic index, precise and accurate preparation of
solutions is critical for experimental reproducibility and safety.[1]

These application notes provide detailed protocols for the preparation, storage, and handling of
Lanatoside B stock solutions for research purposes.

Physicochemical Properties

A summary of the key physicochemical properties of Lanatoside B is presented in the table
below. This information is crucial for accurate stock solution preparation and experimental
design.
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Property Value References
Molecular Formula C49H76020 [2][3]
Molecular Weight 985.12 g/mol [2][4]

CAS Number 17575-21-2 [3]
Appearance Powder, Off-White [31[5]

Melting Point 245-248°C [2][5]

Soluble in Methanol (1:20),
Ethanol (1:40), Chloroform
- (1:5600), DMSO,
Solubility ] [21[6]1[71[8]
Dichloromethane, Ethyl
Acetate, Acetone. Insoluble in

water.

Desiccate at -20°C for long-
Storage term storage. Can be stored at  [7][9]

<+8°C in a dry, dark place.

Mechanism of Action: Na+/K+ ATPase Inhibition

Lanatoside B exerts its cardiotonic effects by inhibiting the Na+/K+ ATPase pump in cardiac
muscle cells. This pump is responsible for maintaining the electrochemical gradients of sodium
and potassium ions across the cell membrane. Inhibition of this pump leads to an accumulation
of intracellular sodium, which in turn affects the Na+/Ca2+ exchanger, leading to an increase in
intracellular calcium concentration and enhanced cardiac contractility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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